Cas no 1227572-02-2 (Ethyl 5-fluoropyrimidine-2-carboxylate)
1227572-02-2 structure
Product Name:Ethyl 5-fluoropyrimidine-2-carboxylate
CAS No:1227572-02-2
MF:C7H7FN2O2
MW:170.141084909439
MDL:MFCD16610963
CID:2679032
Update Time:2024-11-02
Ethyl 5-fluoropyrimidine-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-fluoropyrimidine-2-carboxylate
- Ethyl 5-fluoropyrimidine-2-carboxylate
-
- MDL: MFCD16610963
- Inchi: 1S/C7H7FN2O2/c1-2-12-7(11)6-9-3-5(8)4-10-6/h3-4H,2H2,1H3
- InChI Key: BPWXTQJDIBVTSK-UHFFFAOYSA-N
- SMILES: FC1C=NC(C(=O)OCC)=NC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 158
- XLogP3: -0.2
- Topological Polar Surface Area: 52.1
Ethyl 5-fluoropyrimidine-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB511863-500 mg |
Ethyl 5-fluoropyrimidine-2-carboxylate; . |
1227572-02-2 | 500MG |
€702.60 | 2023-04-18 | ||
| abcr | AB511863-1 g |
Ethyl 5-fluoropyrimidine-2-carboxylate; . |
1227572-02-2 | 1g |
€867.50 | 2023-04-18 | ||
| Chemenu | CM337090-1g |
Ethyl 5-fluoropyrimidine-2-carboxylate |
1227572-02-2 | 95%+ | 1g |
$821 | 2023-02-03 | |
| Chemenu | CM337090-1g |
Ethyl 5-fluoropyrimidine-2-carboxylate |
1227572-02-2 | 95%+ | 1g |
$1156 | 2021-08-18 | |
| eNovation Chemicals LLC | D590544-500MG |
ethyl 5-fluoropyrimidine-2-carboxylate |
1227572-02-2 | 97% | 500mg |
$480 | 2024-07-21 | |
| eNovation Chemicals LLC | D590544-1G |
ethyl 5-fluoropyrimidine-2-carboxylate |
1227572-02-2 | 97% | 1g |
$600 | 2024-07-21 | |
| eNovation Chemicals LLC | D590544-5G |
ethyl 5-fluoropyrimidine-2-carboxylate |
1227572-02-2 | 97% | 5g |
$1805 | 2024-07-21 | |
| eNovation Chemicals LLC | D590544-10G |
ethyl 5-fluoropyrimidine-2-carboxylate |
1227572-02-2 | 97% | 10g |
$3010 | 2024-07-21 | |
| eNovation Chemicals LLC | D590544-25G |
ethyl 5-fluoropyrimidine-2-carboxylate |
1227572-02-2 | 97% | 25g |
$5235 | 2023-05-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBS60503-500MG |
ethyl 5-fluoropyrimidine-2-carboxylate |
1227572-02-2 | 97% | 500MG |
¥ 2,560.00 | 2023-03-17 |
Ethyl 5-fluoropyrimidine-2-carboxylate Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
1227572-02-2 (Ethyl 5-fluoropyrimidine-2-carboxylate) Related Products
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- 34253-03-7(Methyl pyrimidine-2-carboxylate)
- 42839-08-7(Ethyl 2-pyrimidinecarboxylate)
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